Cas no 1515841-17-4 (1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1515841-17-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 6192734
• PubChem ID: 82608055
• Update Time: 2025-06-12

1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid
• 1515841-17-4
• EN300-1850313

• Inchi： 1S/C11H10N2O2/c14-10(15)11(5-6-11)9-7-3-1-2-4-8(7)12-13-9/h1-4H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： KOLFRJLSYBRAKG-UHFFFAOYSA-N
• SMILES： OC(C1(C2=C3C=CC=CC3=NN2)CC1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid

Professional Introduction to 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic Acid (CAS No. 1515841-17-4)

1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1515841-17-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, combines a cyclopropane ring with an indazole moiety, making it a promising candidate for further exploration in drug discovery and molecular biology.

The cyclopropane ring in this molecule is a key structural feature that imparts unique electronic and steric properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity and binding affinity of the compound in biological systems. This structural motif has been widely investigated for its potential in modulating enzyme activity and receptor interactions, particularly in the development of novel therapeutic agents.

The indazole component of 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid adds another layer of complexity to its chemical behavior. Indazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this heterocyclic system suggests that the compound may exhibit similar pharmacological effects, making it a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Studies have shown that the 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid scaffold can effectively interact with proteins and enzymes involved in critical metabolic pathways. This has opened up new avenues for developing targeted therapies against various diseases.

In the realm of drug discovery, the synthesis and optimization of 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid have been the focus of several research groups. The compound's unique structural features make it an attractive candidate for generating derivatives with enhanced pharmacological properties. For instance, modifications to the cyclopropane ring or the indazole moiety could lead to compounds with improved solubility, bioavailability, or selectivity.

One of the most intriguing aspects of this molecule is its potential application in modulating signaling pathways associated with cancer progression. Preliminary studies have indicated that derivatives of 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid can interfere with key enzymes involved in cell proliferation and survival. This has sparked interest in exploring its role as an anticancer agent, particularly in combination therapies that target multiple pathways simultaneously.

The chemical synthesis of 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities. The cyclopropane ring requires careful handling to maintain its integrity during synthetic transformations. However, modern synthetic methodologies have made it possible to introduce this motif into complex molecules with high efficiency. Techniques such as transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions have been particularly useful in constructing the desired framework.

From a biochemical perspective, 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid has shown promise in interacting with receptors and enzymes that play a role in neurological disorders. The indazole moiety is known to bind to certain neurotransmitter receptors, suggesting that this compound could have effects on brain function. Further research is needed to elucidate its mechanisms of action and potential therapeutic applications in neurology.

The pharmaceutical industry has taken notice of the potential of 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid as a lead compound for drug development. Several companies are currently exploring its properties through preclinical studies aimed at identifying new therapeutic targets and optimizing its pharmacokinetic profile. The compound's unique combination of structural features makes it a versatile tool for medicinal chemists seeking to develop innovative treatments.

In conclusion, 1-(1H-indazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1515841-17-4) represents a significant advancement in the field of pharmaceutical chemistry. Its intricate molecular structure and diverse biological activities make it a promising candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential applications in medicine and biotechnology.